Cas no 174626-26-7 (Carbamic acid, [4-[(methylsulfonyl)oxy]butyl]-, phenylmethyl ester)
174626-26-7 structure
Product Name:Carbamic acid, [4-[(methylsulfonyl)oxy]butyl]-, phenylmethyl ester
CAS No:174626-26-7
MF:C13H19NO5S
MW:301.358662843704
CID:1367810
PubChem ID:11141145
Update Time:2025-04-20
Carbamic acid, [4-[(methylsulfonyl)oxy]butyl]-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [4-[(methylsulfonyl)oxy]butyl]-, phenylmethyl ester
- 4-(phenylmethoxycarbonylamino)butyl methanesulfonate
- DTXSID10456736
- 4-(benzyloxycarbonylamino)butyl methanesulfonate
- N-(benzyloxycarbonyl)-4-(mesyloxy)butylamine
- SCHEMBL2453446
- 174626-26-7
- IXPVLCSXVHNCBU-UHFFFAOYSA-N
-
- Inchi: 1S/C13H19NO5S/c1-20(16,17)19-10-6-5-9-14-13(15)18-11-12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-11H2,1H3,(H,14,15)
- InChI Key: IXPVLCSXVHNCBU-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OCCCCNC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 301.09847
- Monoisotopic Mass: 301.09839388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 90.1Ų
Experimental Properties
- PSA: 81.7
Carbamic acid, [4-[(methylsulfonyl)oxy]butyl]-, phenylmethyl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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